1-(1-Ethylpiperidin-4-yl)-3-phenylurea

• IUPAC Name: 1-(1-ethylpiperidin-4-yl)-3-phenylurea
• InChI: InChI=1S/C14H21N3O/c1-2-17-10-8-13(9-11-17)16-14(18)15-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3,(H2,15,16,18)
• InChI Key: IKUXMSCODNTDSH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)NC2=CC=CC=C2
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

1-(1-Ethylpiperidin-4-yl)-3-phenylurea, also known as EPPU, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the class of urea derivatives and has been synthesized using various methods. EPPU has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 1-(1-Ethylpiperidin-4-yl)-3-phenylurea is not fully understood. However, studies have shown that 1-(1-Ethylpiperidin-4-yl)-3-phenylurea can inhibit the activity of various enzymes such as acetylcholinesterase and butyrylcholinesterase. 1-(1-Ethylpiperidin-4-yl)-3-phenylurea has also been shown to modulate the activity of various neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
1-(1-Ethylpiperidin-4-yl)-3-phenylurea has been shown to have various biochemical and physiological effects. Studies have shown that 1-(1-Ethylpiperidin-4-yl)-3-phenylurea can reduce oxidative stress and inflammation, which are known to be associated with various diseases such as cancer and neurodegenerative disorders. 1-(1-Ethylpiperidin-4-yl)-3-phenylurea has also been shown to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

1-(1-Ethylpiperidin-4-yl)-3-phenylurea has several advantages and limitations for lab experiments. One of the main advantages is that 1-(1-Ethylpiperidin-4-yl)-3-phenylurea is relatively easy to synthesize and can be obtained in large quantities. 1-(1-Ethylpiperidin-4-yl)-3-phenylurea is also stable under various conditions and can be stored for long periods. However, one of the limitations of 1-(1-Ethylpiperidin-4-yl)-3-phenylurea is that it has low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-(1-Ethylpiperidin-4-yl)-3-phenylurea. One of the main directions is to further investigate the mechanism of action of 1-(1-Ethylpiperidin-4-yl)-3-phenylurea and its potential applications in the treatment of various diseases. Another direction is to develop new methods for synthesizing 1-(1-Ethylpiperidin-4-yl)-3-phenylurea that are more efficient and environmentally friendly. Finally, there is a need to investigate the safety and toxicity of 1-(1-Ethylpiperidin-4-yl)-3-phenylurea in order to determine its potential use as a therapeutic agent.

Synthesis Methods

1-(1-Ethylpiperidin-4-yl)-3-phenylurea can be synthesized using various methods. One of the most common methods involves the reaction of 1-ethylpiperidine-4-carboxylic acid with phenyl isocyanate in the presence of a catalyst such as triethylamine. The resulting product is then treated with acetic anhydride to obtain 1-(1-Ethylpiperidin-4-yl)-3-phenylurea.

Scientific Research Applications

1-(1-Ethylpiperidin-4-yl)-3-phenylurea has been studied for its potential applications in various fields of scientific research. One of the most promising applications of 1-(1-Ethylpiperidin-4-yl)-3-phenylurea is in the field of cancer research. Studies have shown that 1-(1-Ethylpiperidin-4-yl)-3-phenylurea has anti-tumor activity and can inhibit the growth of cancer cells. 1-(1-Ethylpiperidin-4-yl)-3-phenylurea has also been studied for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.